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Compound of Interest

Compound Name: 3-Bromo-4-(trifluoromethyl)aniline

Cat. No.: B168388

An In-depth Technical Guide on the Physical Properties of 3-Bromo-4-(trifluoromethyl)aniline

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical intermediates is paramount for successful
synthesis and formulation. This guide provides a detailed overview of the physical properties of
3-Bromo-4-(trifluoromethyl)aniline, a key building block in the synthesis of pharmaceuticals
and agrochemicals.

Core Physical and Chemical Properties

3-Bromo-4-(trifluoromethyl)aniline, with the CAS number 172215-91-7, is an aromatic amine
containing both a bromine atom and a trifluoromethyl group.[1] These substitutions significantly
influence its reactivity, solubility, and other physical characteristics.

Quantitative Physical Data

The following table summarizes the key physical properties of 3-Bromo-4-
(trifluoromethyl)aniline.
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Property Value Notes

Molecular Formula C7HsBrFsN [1112]

Molecular Weight 240.02 g/mol [1][2]

Melting Point 108 °C Measured in ligroine.[2]
Boiling Point 2445 +40.0 °C Predicted value.[2]
Density 1.697 £ 0.06 g/cm3 Predicted value.[2]
Flash Point 101.7 £ 27.3°C

Refractive Index 1.522

pKa 1.69+0.10 Predicted value.[2]
Appearance Light yellow to brown liquid [2]

N Store under inert gas (nitrogen
Storage Conditions [2]
or Argon) at 2-8 °C.

Experimental Protocols

Detailed experimental protocols for the determination of all physical properties for this specific
compound are not readily available in the public domain. However, standard methodologies for
determining key properties such as melting point and solubility for similar solid organic
compounds are well-established. Below are representative protocols.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid can be determined using a capillary melting point
apparatus.

Materials and Equipment:
o 3-Bromo-4-(trifluoromethyl)aniline sample
o Capillary tubes (sealed at one end)

e Melting point apparatus
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e Mortar and pestle
Procedure:

o Sample Preparation: Ensure the 3-Bromo-4-(trifluoromethyl)aniline sample is dry and
finely powdered. A small amount of the sample is ground into a fine powder using a mortar
and pestle.

o Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered
sample, packing a small amount of the solid into the bottom of the tube to a height of 2-3
mm.

e Measurement: The packed capillary tube is placed into the heating block of the melting point
apparatus.

o Heating and Observation: The sample is heated at a steady rate. The temperature at which
the first drop of liquid appears is recorded as the onset of melting, and the temperature at
which the entire sample becomes a clear liquid is the final melting point. The melting range is
reported. For a pure substance, this range is typically narrow.

General Synthesis Workflow

The synthesis of halogenated trifluoromethyl anilines often involves the bromination of a
substituted aniline precursor. The following diagram illustrates a general workflow for such a
synthesis.
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Reactant Preparation

3-(Trifluoromethyl)aniline in DMF N-Bromosuccinimide (NBS) in DMF
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Caption: General synthesis workflow for 3-Bromo-4-(trifluoromethyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b168388?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-_trifluoromethyl_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-_trifluoromethyl_aniline
https://www.chemicalbook.com/ChemicalProductProperty_US_CB71263935.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB71263935.aspx
https://www.benchchem.com/product/b168388#3-bromo-4-trifluoromethyl-aniline-physical-properties
https://www.benchchem.com/product/b168388#3-bromo-4-trifluoromethyl-aniline-physical-properties
https://www.benchchem.com/product/b168388#3-bromo-4-trifluoromethyl-aniline-physical-properties
https://www.benchchem.com/product/b168388#3-bromo-4-trifluoromethyl-aniline-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b168388?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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